N-(2-(benzo[d][1,3]dioxole-5-carbonyl)benzofuran-3-yl)-4-nitrobenzamide

• IUPAC Name: N-[2-(1,3-benzodioxole-5-carbonyl)-1-benzofuran-3-yl]-4-nitrobenzamide
• InChI: InChI=1S/C23H14N2O7/c26-21(14-7-10-18-19(11-14)31-12-30-18)22-20(16-3-1-2-4-17(16)32-22)24-23(27)13-5-8-15(9-6-13)25(28)29/h1-11H,12H2,(H,24,27)
• InChI Key: YWNSQWCNKZVDLD-UHFFFAOYSA-N
• Canonical SMILES: C1OC2=C(O1)C=C(C=C2)C(=O)C3=C(C4=CC=CC=C4O3)NC(=O)C5=CC=C(C=C5)[N+](=O)[O-]
• Molecular Formula: C23H14N2O7
• Molecular Weight: 430.4 g/mol
• CAS No.: 886180-21-8

Description

N-(2-(benzo[d][1,3]dioxole-5-carbonyl)benzofuran-3-yl)-4-nitrobenzamide is a useful research compound. Its molecular formula is C23H14N2O7 and its molecular weight is 430.372. The purity is usually 95%.
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Scientific Research Applications

Redox Reactions on Lipid Bilayer Surfaces

The study by Alakoskela & Kinnunen (2001) demonstrates the control of redox reactions on lipid bilayer surfaces, utilizing compounds with structural similarities to N-(2-(benzo[d][1,3]dioxole-5-carbonyl)benzofuran-3-yl)-4-nitrobenzamide. These reactions are crucial for understanding the interaction of such compounds with biological membranes, highlighting their potential application in designing sensitive probes for biological studies and drug delivery systems (Alakoskela & Kinnunen, 2001).

Electrochemical Behaviors and Determinations

The electrochemical properties of related benzoxazole compounds were investigated by Zeybek et al. (2009), providing insights into their potential for quantitative determinations in pharmaceutical analyses. This research could inform the development of sensitive and rapid detection methods for compounds with similar structures in complex mixtures (Zeybek et al., 2009).

Synthesis of Functionalized Compounds

Research by Xu et al. (2019) on the synthesis of functionalized 7-nitroindoles using benzofurazan N-oxides as reagents demonstrates the versatility of these compounds in organic synthesis. This process facilitates the creation of complex molecules that can serve as key intermediates in pharmaceuticals and materials science (Xu et al., 2019).

Antimicrobial and Antioxidant Activities

The work of Budhwani et al. (2017) and Rashmi et al. (2014) explores the antimicrobial and antioxidant activities of benzofuran derivatives, suggesting potential applications in the development of new therapeutic agents with improved efficacy against microbial infections and oxidative stress-related diseases (Budhwani et al., 2017); (Rashmi et al., 2014).

Generation of Reactive Oxygen Species

Patridge et al. (2012) discuss the generation of ROS by derivatives of benzofurazans, highlighting their potential application in cancer therapy by inducing oxidative stress in tumor cells. This study opens avenues for the use of such compounds in the development of novel anticancer strategies that target the redox balance within cancer cells (Patridge et al., 2012).

Mechanism of Action

Target of Action

Compounds with similar structures have been shown to have significant cell growth inhibitory effects on various types of cancer cells .

Mode of Action

It is suggested that similar compounds can induce apoptosis and cause both s-phase and g2/m-phase arrests in certain cell lines .

Biochemical Pathways

Compounds with similar structures have been shown to inhibit the growth of various types of cancer cells, suggesting that they may affect pathways related to cell proliferation and apoptosis .

Result of Action

Similar compounds have been shown to induce apoptosis and cause cell cycle arrests in certain cell lines , suggesting that this compound may have similar effects.